Cas no 1215714-80-9 (Formamidine-13C Acetate)

• Product Name: Formamidine-13C Acetate
• CAS No: 1215714-80-9
• MF: C₃H₈N₂O₂
• MW: 105.100475311279
• CID: 1064703
• PubChem ID: 46781646
• Update Time: 2025-09-20

Formamidine-13C Acetate Chemical and Physical Properties

Names and Identifiers

• Formamidine-13C Acetate
• acetic acid,methanimidamide
• DTXSID20675911
• acetic acid;(13C)methanimidamide
• 1215714-80-9
• Acetic acid--(~13~C)methanimidamide (1/1)

• Inchi： 1S/C2H4O2.CH4N2/c1-2(3)4;2-1-3/h1H3,(H,3,4);1H,(H3,2,3)/i;1+1
• InChI Key： XPOLVIIHTDKJRY-IEOVAKBOSA-N
• SMILES： OC(C)=O.N[13CH]=N

Computed Properties

• Exact Mass: 105.06200
• Monoisotopic Mass: 105.061932338g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 41.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 87.17000
• LogP: 0.44310

Formamidine-13C Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids